molecular formula C9H18N2O B8491934 2,8-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decane

2,8-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decane

Cat. No.: B8491934
M. Wt: 170.25 g/mol
InChI Key: GUVVMSDFTGAIOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,8-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H18N2O

Molecular Weight

170.25 g/mol

IUPAC Name

2,8-dimethyl-1-oxa-3,8-diazaspiro[4.5]decane

InChI

InChI=1S/C9H18N2O/c1-8-10-7-9(12-8)3-5-11(2)6-4-9/h8,10H,3-7H2,1-2H3

InChI Key

GUVVMSDFTGAIOK-UHFFFAOYSA-N

Canonical SMILES

CC1NCC2(O1)CCN(CC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-aminomethyl-1-methyl-piperidin-4-ol (2.127 g, 14.77 mmol) in dichloromethane (15 ml) was added anhydrous magnesium sulfate (2.9 g). The resulting mixture was cooled to 0° C. and freshly distilled acetaldehyde (835 μl, 14.78 mmol) was added. After 6 h of stirring at room temperature, the mixture was filtered and the solvent was evaporated under reduced pressure to give the title compound (2.16 g) as an almost colorless liquid. 1H NMR (CDCl3, 500 MHz) δ 4.60 (q, J=5.40 Hz, 1H, CHCH3), 3.01 (d, J=12 Hz, 1H, CHHNH), 2.76 (d, J=12 Hz, 1H, CHHNH), 2.55-2.31 (m, 4H, CH2N), 2.28 (s, 3H, NCH3), 1.77-1.58 (m, 4H, CH2CO), 1.36 (d, J=5.40 Hz, 3H, CH3CH) ppm; 13C NMR (CDCl3, 300 MHz) δ 87.57 (CH), 57.19 (CH2), 53.14 (C), 52.96 (CH2), 46.15 (CH3), 37.28 (CH2), 35.73 (CH2), 20.32 (CH3) ppm.
Quantity
2.127 g
Type
reactant
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
835 μL
Type
reactant
Reaction Step Two

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